Cas no 1261491-12-6 (6-Iodonaphthalene-1-carboxaldehyde)

• Product Name: 6-Iodonaphthalene-1-carboxaldehyde
• CAS No: 1261491-12-6
• MF: C₁₁H₇IO
• MW: 282.077155351639
• CID: 4936026
• Update Time: 2025-05-28

6-Iodonaphthalene-1-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Iodonaphthalene-1-carboxaldehyde

• Inchi： 1S/C11H7IO/c12-10-4-5-11-8(6-10)2-1-3-9(11)7-13/h1-7H
• InChI Key： RVBKBLFTEVMAQP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=O)C=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 6-Iodonaphthalene-1-carboxaldehyde

Research Briefing on 6-Iodonaphthalene-1-carboxaldehyde (CAS: 1261491-12-6) in Chemical Biology and Pharmaceutical Applications

6-Iodonaphthalene-1-carboxaldehyde (CAS: 1261491-12-6) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This naphthalene derivative, characterized by an iodine substituent and a formyl group, serves as a critical intermediate in the synthesis of complex molecules, including fluorescent probes, bioactive compounds, and drug candidates. Recent studies have explored its utility in cross-coupling reactions, bioconjugation, and as a building block for novel therapeutics. This briefing synthesizes the latest research findings to provide a comprehensive overview of its current applications and future potential.

A key area of interest is the role of 6-Iodonaphthalene-1-carboxaldehyde in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing carbon-carbon bonds, enabling the synthesis of diverse naphthalene-based scaffolds. Recent work by Zhang et al. (2023) demonstrated its efficacy in generating conjugated systems with enhanced photophysical properties, which are valuable for developing organic light-emitting diodes (OLEDs) and fluorescent sensors. The iodine moiety's reactivity facilitates selective functionalization, making it a preferred choice for modular synthesis.

In pharmaceutical research, 6-Iodonaphthalene-1-carboxaldehyde has been employed as a precursor for bioactive molecules targeting neurodegenerative diseases. A 2024 study by Lee et al. highlighted its incorporation into small-molecule inhibitors of tau protein aggregation, a hallmark of Alzheimer's disease. The aldehyde group's ability to form Schiff bases with amino groups in proteins underpins its utility in designing covalent inhibitors. Additionally, its fluorescence properties enable real-time monitoring of drug-target interactions, as reported in a recent Journal of Medicinal Chemistry publication.

Beyond therapeutics, this compound has found applications in bioconjugation techniques. Its iodine atom allows for radiolabeling with isotopes like iodine-125, facilitating its use in positron emission tomography (PET) tracer development. A 2023 study in Bioconjugate Chemistry detailed its role in creating site-specific antibody-drug conjugates (ADCs), where the aldehyde group enables controlled linkage to lysine residues. This approach improves ADC homogeneity and efficacy, addressing a longstanding challenge in oncology drug development.

Despite its promise, challenges remain in optimizing the stability and solubility of 6-Iodonaphthalene-1-carboxaldehyde-derived compounds. Recent advances in prodrug strategies and nanoformulations, such as those described by Patel et al. (2024), offer potential solutions. Furthermore, computational studies leveraging density functional theory (DFT) are shedding light on its reactivity patterns, guiding more efficient synthetic routes. As research continues, this compound is poised to play an increasingly prominent role in bridging chemical synthesis with biological applications.

In conclusion, 6-Iodonaphthalene-1-carboxaldehyde (CAS: 1261491-12-6) represents a multifaceted tool in modern chemical biology and drug discovery. Its unique structural features enable diverse applications, from materials science to targeted therapeutics. Ongoing research is expected to expand its utility, particularly in precision medicine and diagnostic imaging, solidifying its position as a valuable asset in the pharmaceutical innovation pipeline.